Cas no 2307912-30-5 (tert-butyl N-(4-oxopent-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(4-oxopent-2-en-1-yl)carbamate
• CAS No: 2307912-30-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5783939
• PubChem ID: 11310144
• Update Time: 2025-05-26

tert-butyl N-(4-oxopent-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-oxo-2-penten-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-oxopent-2-en-1-yl)carbamate

• Inchi： 1S/C10H17NO3/c1-8(12)6-5-7-11-9(13)14-10(2,3)4/h5-6H,7H2,1-4H3,(H,11,13)
• InChI Key： DNUVLDXRFZOJKC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC=CC(=O)C

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 321.5±35.0 °C(Predicted)
• pka: 11.76±0.46(Predicted)

Additional information on tert-butyl N-(4-oxopent-2-en-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-oxopent-2-en-1-yl)carbamate (CAS No. 2307912-30-5)

The compound tert-butyl N-(4-oxopent-2-en-1-yl)carbamate (CAS No. 2307912-30-5) is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a carbamate group and an α,β-unsaturated ketone moiety, makes it a valuable building block for the development of complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to tert-butyl N-(4-oxopent-2-en-1-yl)carbamate is its role in peptide synthesis. The tert-butyloxycarbonyl (Boc) protecting group, a key feature of this compound, is widely used to protect amines during peptide coupling reactions. This functionality is critical for ensuring high yields and selectivity in multi-step synthetic processes. Additionally, the 4-oxopent-2-en-1-yl segment offers opportunities for further functionalization, making it a hotspot for innovation in medicinal chemistry.

In the context of green chemistry, CAS No. 2307912-30-5 has garnered attention for its potential to reduce waste in synthetic pathways. The compound’s stability under mild conditions allows for efficient purification and recycling, aligning with the growing demand for sustainable practices in chemical manufacturing. Recent studies have explored its use in catalysis and bioconjugation, further expanding its utility in cutting-edge research.

Another trending topic is the application of tert-butyl N-(4-oxopent-2-en-1-yl)carbamate in polymer chemistry. The unsaturated ketone group can participate in Michael addition reactions, enabling the creation of novel polymeric materials with tailored properties. This has implications for industries ranging from coatings to biomedical devices, where custom-designed polymers are in high demand.

From an analytical chemistry perspective, the characterization of CAS No. 2307912-30-5 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying the purity and structure of the compound, ensuring its suitability for high-precision applications. The compound’s spectral data is often a subject of interest for researchers seeking to optimize synthetic protocols.

In summary, tert-butyl N-(4-oxopent-2-en-1-yl)carbamate (CAS No. 2307912-30-5) is a multifaceted compound with broad relevance in modern chemistry. Its applications span drug development, sustainable synthesis, and material science, making it a focal point for both academic and industrial research. As the demand for innovative chemical solutions grows, this compound is poised to play an increasingly prominent role in scientific advancements.